Superior Anti-Proliferative Activity in Cancer Cells Compared to Tin Protoporphyrin (SnPP)
ZnPP IX demonstrates a unique cytotoxic effect on cancer cells that is not observed with the equally potent HO-1 inhibitor, tin protoporphyrin (SnPP). In human ovarian (A2780) and prostate (DU145) cancer cells, ZnPP significantly inhibits cell viability, while SnPP is 'much less cytotoxic' at comparable concentrations [1]. This effect is mediated, in part, by ZnPP's ability to diminish β-catenin expression and suppress β-catenin-mediated signaling, a mechanism not shared by SnPP [1].
| Evidence Dimension | Cancer Cell Viability / Cytotoxicity |
|---|---|
| Target Compound Data | Significant reduction in viability; diminishes β-catenin expression and suppresses Wnt/β-catenin signaling [1] |
| Comparator Or Baseline | Tin protoporphyrin (SnPP): 'much less cytotoxic'; no effect on β-catenin expression [1] |
| Quantified Difference | Qualitatively, ZnPP is markedly more cytotoxic than SnPP; quantitative IC50 values for ZnPP in specific cancer cell lines are reported elsewhere (e.g., 2.14 ± 0.083 μM for ZnPP-NPs in PC3 cells [2]), but direct head-to-head quantitative cytotoxicity data for free ZnPP vs. SnPP in these specific cell lines are not provided. |
| Conditions | Human ovarian (A2780) and prostate (DU145) cancer cell lines [1] |
Why This Matters
For researchers investigating HO-1 independent anti-cancer mechanisms or seeking a metalloporphyrin with intrinsic cytotoxic activity, ZnPP IX is the preferred tool compound over SnPP, which lacks this activity.
- [1] Wang, S., Avery, J. E., Hannafon, B. N., Lind, S. E., & Ding, W. Q. (2013). Zinc protoporphyrin suppresses cancer cell viability through a heme oxygenase-1-independent mechanism: The involvement of the Wnt/β-catenin signaling pathway. Biochemical Pharmacology, 85(11), 1611-1618. View Source
- [2] Rouhani, H., Sepehri, N., Montazeri, H., Khoshayand, M. R., Ghahremani, M. H., Ostad, S. N., ... & Dinarvand, R. (2014). Zinc protoporphyrin polymeric nanoparticles: Potent heme oxygenase inhibitor for cancer therapy. Pharmaceutical Research, 31(8), 2124-2139. View Source
